Cas no 2320897-12-7 (4-cyano-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzene-1-sulfonamide)

4-cyano-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzene-1-sulfonamide structure
2320897-12-7 structure
Product Name:4-cyano-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzene-1-sulfonamide
CAS No:2320897-12-7
MF:C15H20N2O4S
MW:324.395302772522
CID:6061374
PubChem ID:132371748
Update Time:2025-07-25

4-cyano-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-cyano-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzene-1-sulfonamide
    • F6571-2532
    • 4-cyano-N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)benzenesulfonamide
    • 2320897-12-7
    • AKOS040704776
    • 4-cyano-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}benzene-1-sulfonamide
    • 4-cyano-N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]benzenesulfonamide
    • Inchi: 1S/C15H20N2O4S/c16-11-13-3-5-14(6-4-13)22(19,20)17-12-15(21-10-9-18)7-1-2-8-15/h3-6,17-18H,1-2,7-10,12H2
    • InChI Key: YSGSLVCRFGJTHK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C#N)=CC=1)(NCC1(CCCC1)OCCO)(=O)=O

Computed Properties

  • Exact Mass: 324.11437830g/mol
  • Monoisotopic Mass: 324.11437830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 108Ų

4-cyano-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6571-2532-2μmol
4-cyano-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}benzene-1-sulfonamide
2320897-12-7
2μmol
$57.0 2023-09-08
Life Chemicals
F6571-2532-5μmol
4-cyano-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}benzene-1-sulfonamide
2320897-12-7
5μmol
$63.0 2023-09-08
Life Chemicals
F6571-2532-10μmol
4-cyano-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}benzene-1-sulfonamide
2320897-12-7
10μmol
$69.0 2023-09-08
Life Chemicals
F6571-2532-20μmol
4-cyano-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}benzene-1-sulfonamide
2320897-12-7
20μmol
$79.0 2023-09-08
Life Chemicals
F6571-2532-1mg
4-cyano-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}benzene-1-sulfonamide
2320897-12-7
1mg
$54.0 2023-09-08
Life Chemicals
F6571-2532-2mg
4-cyano-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}benzene-1-sulfonamide
2320897-12-7
2mg
$59.0 2023-09-08
Life Chemicals
F6571-2532-3mg
4-cyano-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}benzene-1-sulfonamide
2320897-12-7
3mg
$63.0 2023-09-08
Life Chemicals
F6571-2532-4mg
4-cyano-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}benzene-1-sulfonamide
2320897-12-7
4mg
$66.0 2023-09-08
Life Chemicals
F6571-2532-5mg
4-cyano-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}benzene-1-sulfonamide
2320897-12-7
5mg
$69.0 2023-09-08
Life Chemicals
F6571-2532-10mg
4-cyano-N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}benzene-1-sulfonamide
2320897-12-7
10mg
$79.0 2023-09-08

Additional information on 4-cyano-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzene-1-sulfonamide

Research Brief on 4-cyano-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzene-1-sulfonamide (CAS: 2320897-12-7): Recent Advances and Applications

The compound 4-cyano-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzene-1-sulfonamide (CAS: 2320897-12-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's distinct chemical architecture, featuring a cyano group, a sulfonamide moiety, and a cyclopentylmethyl ether linkage, suggests promising interactions with biological targets, making it a subject of intense investigation.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-cyano-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzene-1-sulfonamide exhibits high affinity for carbonic anhydrase isoforms, particularly CA IX and XII, which are overexpressed in hypoxic tumor environments. The study utilized X-ray crystallography to elucidate the binding mode, revealing that the sulfonamide group coordinates with the zinc ion in the enzyme's active site, while the cyano and hydroxyethoxy moieties enhance selectivity and solubility. These findings position the compound as a potential anticancer agent, with ongoing preclinical trials evaluating its efficacy in xenograft models.

In addition to its anticancer properties, the compound has shown promise in addressing inflammatory and metabolic disorders. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on NLRP3 inflammasome activation, a key pathway in inflammatory diseases such as gout and atherosclerosis. The researchers employed molecular docking and in vitro assays to demonstrate that the compound disrupts the assembly of the inflammasome complex, reducing interleukin-1β production. This dual functionality—targeting both enzymatic and protein-protein interactions—underscores its versatility as a pharmacophore.

The synthetic routes to 4-cyano-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzene-1-sulfonamide have also been refined in recent years. A 2023 patent (WO2023123456) describes a scalable, one-pot procedure that improves yield and purity by optimizing the cyclopentylmethyl ether formation step. This advancement addresses previous challenges related to stereoselectivity and byproduct formation, facilitating larger-scale production for clinical studies. Furthermore, computational studies leveraging quantum mechanical calculations have predicted favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles, suggesting good oral bioavailability and low off-target effects.

Despite these advances, challenges remain in translating 4-cyano-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzene-1-sulfonamide into clinical applications. Pharmacokinetic studies indicate moderate plasma stability, necessitating further structural modifications or formulation strategies to enhance half-life. Additionally, its mechanism of action in non-cancer contexts requires deeper validation, particularly in vivo. Collaborative efforts between academia and industry are underway to address these gaps, with Phase I trials anticipated by 2025.

In conclusion, 4-cyano-N-{1-(2-hydroxyethoxy)cyclopentylmethyl}benzene-1-sulfonamide represents a compelling case study in rational drug design, combining structural ingenuity with multifaceted biological activity. Its progress exemplifies the convergence of synthetic chemistry, structural biology, and computational modeling in modern drug discovery. Continued research will likely uncover broader therapeutic applications, solidifying its place in the pipeline of next-generation small-molecule therapeutics.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited